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Compound of Interest

Compound Name: Disperse Orange 44

Cat. No.: B1580883 Get Quote

Disperse Orange 44: An In-depth Technical
Guide
An Introduction to the Azo Dye Disperse Orange 44 for Researchers and Drug Development

Professionals

Disperse Orange 44 is a monoazo disperse dye characterized by its orange-red hue. Primarily

utilized in the textile industry, it is effective for dyeing hydrophobic synthetic fibers, most notably

polyester. Its molecular structure, featuring a nitro group and a chloro substituent, contributes

to its color and dyeing properties. This technical guide provides a comprehensive overview of

the chemical structure, properties, synthesis, and application of Disperse Orange 44, tailored

for researchers, scientists, and professionals in drug development who may encounter this

compound in various analytical and developmental contexts.

Chemical Structure and Identification
The chemical identity of Disperse Orange 44 is defined by the following identifiers and

structural features.

Table 1: Chemical Identification of Disperse Orange 44
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Identifier Value

IUPAC Name
3-[4-[(2-chloro-4-nitrophenyl)diazenyl]-N-(2-

cyanoethyl)anilino]propanenitrile[1]

CAS Number 4058-30-4 (Primary)[2]

12223-26-6 (Deleted/Related)

C.I. Number 11123[3]

Molecular Formula C₁₈H₁₅ClN₆O₂[1][2][3]

Molecular Weight 382.80 g/mol [1][3]

Canonical SMILES
C1=CC(=CC=C1N=NC2=C(C=C(C=C2)--

INVALID-LINK--[O-])Cl)N(CCC#N)CCC#N[4]

InChI Key ZXXVVTBKBDDTSE-UHFFFAOYSA-N[4]

Synonyms

C.I. Disperse Orange 44, Disperse Orange

3RFL, Disperse Orange S-3RFL, 4-((2-chloro-4-

nitrophenyl)azo)-N,N-bis(2-cyanoethyl)aniline[1]

Physicochemical Properties
The physical and chemical properties of Disperse Orange 44 are summarized in the table

below. These properties are crucial for understanding its behavior in various applications and

experimental settings.

Table 2: Physicochemical Properties of Disperse Orange 44
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Property Value

Appearance Orange to reddish-brown powder/grain[3]

Melting Point Not available

Boiling Point (Predicted) 663.8 ± 55.0 °C at 760 mmHg[2]

Density (Predicted) 1.30 ± 0.1 g/cm³[2]

Solubility Sparingly soluble in water

Physical Description Orange powder

Experimental Protocols
Synthesis of Disperse Orange 44
The synthesis of Disperse Orange 44 is a two-step process involving diazotization followed by

an azo coupling reaction.[3]

Step 1: Diazotization of 2-Chloro-4-nitrobenzenamine

A detailed experimental protocol for the diazotization of 2-chloro-4-nitrobenzenamine is as

follows:

2-Chloro-4-nitrobenzenamine is dissolved in a mixture of hydrochloric acid and water.

The solution is cooled to 0-5 °C in an ice bath.

A solution of sodium nitrite in water is added dropwise to the cooled solution while

maintaining the temperature between 0-5 °C.

The reaction mixture is stirred for a period to ensure complete formation of the diazonium

salt. The completion of the reaction can be checked using starch-iodide paper to detect the

presence of excess nitrous acid.

Step 2: Azo Coupling with N,N-bis(2-cyanoethyl)benzenamine

The resulting diazonium salt solution is then coupled with N,N-bis(2-cyanoethyl)benzenamine:
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N,N-bis(2-cyanoethyl)benzenamine is dissolved in a suitable solvent, such as acetic acid or

a mixture of water and a dispersing agent.

The solution is cooled to 0-5 °C.

The freshly prepared diazonium salt solution is added slowly to the solution of the coupling

component while maintaining the low temperature and stirring vigorously.

The pH of the reaction mixture is adjusted to be weakly acidic to facilitate the coupling

reaction.

After the addition is complete, the mixture is stirred for several hours to ensure the

completion of the coupling reaction.

The precipitated Disperse Orange 44 is then collected by filtration, washed with water to

remove any unreacted starting materials and byproducts, and dried.

Step 1: Diazotization

Step 2: Azo Coupling

2-Chloro-4-nitrobenzenamine

Cool to 0-5°C

Dissolve

HCl, H₂O

NaNO₂, H₂O

Stir

Add dropwise

Diazonium Salt Solution

Stir & Adjust pH

Add slowly

N,N-bis(2-cyanoethyl)benzenamine

Cool to 0-5°C

Dissolve

Solvent Coupling Component Solution

Disperse Orange 44 (Precipitate)

Filtration, Washing, Drying

Purified Disperse Orange 44
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Click to download full resolution via product page

Synthesis Workflow for Disperse Orange 44

Dyeing of Polyester Fabric with Disperse Orange 44
The following is a general high-temperature exhaust dyeing protocol for polyester fabric with

Disperse Orange 44.

Preparation of the Dyebath:

A stock solution of Disperse Orange 44 is prepared by pasting the dye with a dispersing

agent and then adding water.

The dyebath is prepared with the required amount of the dye stock solution, a dispersing

agent, and a pH buffer (typically acetic acid to maintain a pH of 4.5-5.5). The liquor ratio

(ratio of the weight of the goods to the volume of the dyebath) is typically set between 1:10

and 1:20.

Dyeing Process:

The polyester fabric is introduced into the dyebath at room temperature.

The temperature of the dyebath is raised to 130-135 °C at a rate of 1-2 °C/min.

Dyeing is carried out at this temperature for 30-60 minutes.

After dyeing, the dyebath is cooled down to 70-80 °C.

Aftertreatment:

The dyed fabric is rinsed with hot and then cold water.

A reduction clearing process is carried out to remove any unfixed dye from the surface of

the fibers. This is typically done by treating the fabric in a bath containing sodium

hydrosulfite and sodium hydroxide at 60-70 °C for 15-20 minutes.

The fabric is then rinsed thoroughly and neutralized with a weak acid if necessary.
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Finally, the fabric is dried.

Prepare Dyebath
(Dye, Dispersing Agent, Buffer)

Introduce Polyester Fabric

Ramp Temperature to 130-135°C

Hold for 30-60 min

Cool to 70-80°C

Rinse (Hot & Cold)

Reduction Clearing
(NaOH, Na₂S₂O₄)

Rinse & Neutralize

Dry

Dyed Polyester Fabric

Click to download full resolution via product page

Polyester Dyeing Workflow with Disperse Orange 44

Tinctorial and Fastness Properties
The performance of a dye is largely determined by its tinctorial strength and its fastness to

various agents. The fastness properties of Disperse Orange 44 on polyester are presented

below.

Table 3: Fastness Properties of Disperse Orange 44 on Polyester
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Fastness Property Rating (Scale 1-5, unless specified)

Light Fastness (Xenon Arc) 6-7 (Scale 1-8)

Washing Fastness (ISO 105 C06) 4-5

Sublimation Fastness (ISO 105 P01) 4-5

Rubbing Fastness (ISO 105 X12) - Dry 4-5

Rubbing Fastness (ISO 105 X12) - Wet 4-5

Analytical Characterization
A comprehensive analysis of Disperse Orange 44 would involve various spectroscopic

techniques to confirm its structure and purity. While specific experimental spectra for this

particular dye are not readily available in the public domain, the expected characteristic signals

are described below based on its chemical structure.

¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy: The ¹H NMR spectrum would

be expected to show signals corresponding to the aromatic protons on the two benzene

rings, as well as the methylene protons of the two cyanoethyl groups. The chemical shifts

and coupling patterns of the aromatic protons would be influenced by the electron-

withdrawing nitro and chloro groups and the electron-donating amino group.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy: The ¹³C NMR spectrum

would display distinct signals for each of the 18 carbon atoms in the molecule. The chemical

shifts of the aromatic carbons would be characteristic of their substitution pattern. The nitrile

carbons would appear in the typical region for cyano groups.

FTIR (Fourier-Transform Infrared) Spectroscopy: The FTIR spectrum would be expected to

show characteristic absorption bands for the functional groups present in the molecule.

These would include peaks corresponding to the N-H stretching of the secondary amine,

C≡N stretching of the nitrile groups, N=N stretching of the azo group, C-Cl stretching, and

the symmetric and asymmetric stretching of the nitro group.

UV-Visible Spectroscopy: In a suitable solvent, the UV-Vis spectrum of Disperse Orange 44
would exhibit a strong absorption band in the visible region, which is responsible for its
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orange color. This absorption is due to the π → π* electronic transition within the extended

conjugated system of the azo dye.

Safety and Toxicology
Disperse Orange 44 is generally considered to be of low acute toxicity. However, as with many

synthetic dyes, it may cause skin and eye irritation upon direct contact. It is recommended to

handle the dye powder in a well-ventilated area and to use appropriate personal protective

equipment, including gloves and safety glasses. Specific quantitative toxicological data, such

as LD50 values, are not readily available in public literature.

Conclusion
Disperse Orange 44 is a commercially important azo disperse dye with well-defined chemical

and physical properties that make it suitable for the coloration of polyester fibers. This guide

has provided a detailed overview of its chemical structure, properties, synthesis, and

application methods. The provided experimental protocols and data tables offer valuable

information for researchers and scientists. Further research to obtain and publish detailed

analytical and toxicological data would be beneficial for a more complete understanding of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Disperse Orange 44 chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580883#disperse-orange-44-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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